Cas no 1250307-83-5 (3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine)
3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine
-
- Inchi: 1S/C11H14FNO/c1-14-11-3-2-7(6-10(11)12)8-4-9(13)5-8/h2-3,6,8-9H,4-5,13H2,1H3
- InChI Key: SULQCLGDPZTVGI-UHFFFAOYSA-N
- SMILES: C1(N)CC(C2=CC=C(OC)C(F)=C2)C1
3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-146322-0.05g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 0.05g |
$1682.0 | 2023-02-15 | ||
| Enamine | EN300-146322-0.1g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 0.1g |
$1761.0 | 2023-02-15 | ||
| Enamine | EN300-146322-0.25g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 0.25g |
$1841.0 | 2023-02-15 | ||
| Enamine | EN300-146322-0.5g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 0.5g |
$1922.0 | 2023-02-15 | ||
| Enamine | EN300-146322-1.0g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-146322-2.5g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 2.5g |
$3925.0 | 2023-02-15 | ||
| Enamine | EN300-146322-5.0g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 5.0g |
$5807.0 | 2023-02-15 | ||
| Enamine | EN300-146322-10.0g |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 10.0g |
$8611.0 | 2023-02-15 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1505-100MG |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 95% | 100MG |
¥ 2,197.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1505-250MG |
3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-amine |
1250307-83-5 | 95% | 250MG |
¥ 3,511.00 | 2023-04-04 |
3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine
Professional Introduction to Compound with CAS No 1250307-83-5 and Product Name 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine
The compound with the CAS number 1250307-83-5 and the product name 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both fluoro and methoxy substituents on the aromatic ring, combined with the cyclobutane amine moiety, imparts distinct electronic and steric properties that make it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating cyclobutane rings. These structures are favored for their ability to enhance metabolic stability and binding affinity to biological targets. The specific configuration of 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine aligns well with this trend, offering a versatile scaffold for designing next-generation therapeutics.
The fluoro group at the 3-position of the aromatic ring is a well-documented pharmacophore that can modulate both lipophilicity and metabolic degradation. Its electron-withdrawing nature can fine-tune the electronic properties of the molecule, influencing its interactions with biological receptors. Similarly, the methoxy group at the 4-position provides additional electronic modulation while also contributing to solubility and bioavailability. Together, these substituents create a balanced profile that is conducive to drug-like properties.
The cyclobutane ring in 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine introduces conformational rigidity, which can be advantageous in optimizing binding interactions within biological targets. This structural feature has been extensively studied in various drug candidates, demonstrating its potential to improve pharmacokinetic profiles. The amine functionality at the 1-position further enhances the molecule's versatility, allowing for further derivatization and functionalization to tailor its biological activity.
Recent studies have highlighted the importance of fluorinated aromatic compounds in oncology research. The fluoro group's ability to influence tumor cell proliferation and apoptosis makes it a valuable tool in developing anticancer agents. In particular, molecules with such structural motifs have shown promise in targeting kinases and other enzymes involved in cancer pathways. The compound under discussion shares several structural features with these lead candidates, suggesting potential applications in oncology as well.
Another area where 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine shows promise is in central nervous system (CNS) drug discovery. The cyclobutane ring's rigidity can facilitate blood-brain barrier penetration, while the fluoro and methoxy groups can modulate receptor binding affinity. Preliminary data indicate that analogs with similar scaffolds exhibit neuroprotective effects in preclinical models. This opens up avenues for exploring treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.
The synthesis of 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities for further research.
In conclusion, 3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of substituents and functional groups positions it as a versatile scaffold for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development efforts.
1250307-83-5 (3-(3-Fluoro-4-methoxyphenyl)cyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)